Triboelectric nanogenerators (TENGs) scavenge electricity from low-frequency mechanical motions. This study proposes a simple and cost-effective method to synthesize a dual-surface modified Ecoflex polymer (SME Sponge) with a porous inner structure and micro pyramidal projections on its surface. An Ecoflex-Aluminum-based contact separation triboelectric nanogenerator (EA-CS TENG) is fabricated to investigate the impact of pores and micro pyramidal projections on triboelectric performance. The performances are evaluated with and without an air gap between the materials. Despite the gapless responses being lower than those with the air gap, the gapless system demonstrates the capability to charge a 0.1 µF capacitor up to 0.8 V with mechanical forces of 9 N, validating the potential of surface-modified porous triboelectric materials for gapless TENGs. Additionally, the device with an air gap achieves a charge of 0.1 µF up to 3.3 V with mechanical forces of 9 N. Finally, a completely self-powered tally counter is employed to verify the powering and sensing applications of EA-CS TENG with an air gap. This study confirms the feasibility of utilizing low-cost EA-CS TENG as a renewable energy source for generating electricity from mechanical motions and driving devices without the need for batteries.

Wearable strain sensors for movement tracking are a promising paradigm to improve clinical care for patients with neurological or musculoskeletal conditions, with further applicability to athletic wear, virtual reality, and next-generation game controllers. Clothing-like wearable strain sensors can support these use cases, as the fabrics used for clothing are generally lightweight and breathable, and interface with the skin in a manner that is mechanically and thermally familiar. Herein, a fabric capacitive strain sensor is presented and integrated into everyday clothing to measure human motions. The sensor is made of thin layers of breathable fabrics and exhibits high strains (>90%), excellent cyclic stability (>5000 cycles), and high water vapor transmission rates (≈50 g/h m2), the latter of which allows for sweat evaporation, an essential parameter of comfort. The sensor's functionality is verified under conditions similar to those experienced on the surface of the human body (35°C and 90 ± 2 $90\pm 2$ % relative humidity) and after washing with fabric detergent. In addition, the fabric sensor shows stable capacitance at excitation frequencies up to 1 MHz, facilitating its low-cost implementation in the Arduino environment. Finally, as a proof of concept, multiple fabric sensors are seamlessly integrated with commercial activewear to collect movement data. With the prioritization of breathability (air permeability and water vapor transmission), the fabric sensor design presented herein paves the way for future comfortable, unobtrusive, and discrete sensory clothing.

Capacitive deionization (CDI) is proposed as a thermodynamically effective desalination method for treating non-potable water with a low-salt concentrator to address the growing need for clean drinking water. MXenes, 2D transition metal carbides derived from Mn+1AXn (n = 1, 2, 3, or 4) bulk phases, are an intriguing class of crystalline materials with unique physicochemical properties. However, a significant challenge for their practical use is the degradation and phase transition experienced by MXene flakes when exposed to aqueous conditions. Several strategies for improving MXene stability are proposed, including combining it with porous materials such as carbon and metal–organic frameworks (MOFs). In addition to ZIFs, antioxidants with amine functional groups are used to stabilize MXene. Additionally, amine-functionalized MXenes exhibit improved resistance to oxidation caused by water, enabling them to maintain their dispersity in aqueous solutions at room temperature. The produced A-ZIF@MXene electrode represents high desalination performance with the highest salt adsorption capacity up to 80.3 mg g−1 in 1000 mg L−1 The NaCl solution reserve more than 99% of its initial capacity in 50 cycles to the synergism of its surface amine groups, high hydrophilicity, and distinctive hierarchical porous structure.

The trend to integrate more electronic components in a limited space range motivates the development of advanced electronic packaging. Conventional electronic packaging is difficult to perform in stable interfacing interconnection pitch below 7 µm due to the possibility of short-circuit problems. Herein, a kind of anisotropic conductive film (μ-ACF) containing periodically arranged conductive microspheres for microscale pitch electrical interfacing interconnection is developed. The periodic arrangement can avert the contact of conductive microspheres, thus enabling stable interconnection with a pitch as small as 5 µm. By coating conductive microspheres with a layer of silicon insulation, the pitch can be further reduced to 3 µm, which can prevent the formation of conductive pathways between electrodes even if they come into contact with each other. Such high-quality arrangement is achieved by lithography and capillary self-assembly method, which is expected to be used in high-throughput production. Thanks to the delicate design, the μ-ACF can achieve a low contact resistance of 4.62 mΩ mm−2 and a spatial resolution of 3 µm without short-circuit failure. The spatial resolution can be further improved by adjusting the size of conductive microspheres, which is conducive to the development of highly integrated devices.

Ion-Selective Biosensors

Current intramuscular vaccines cannot effectively prevent severe acute respiratory syndrome coronavirus 2 (SARS-CoV-2) transmission and infection in nasal epithelium. Although face masks represent an additional preventive measure against SARS-CoV-2, their low breathability hinders wearing compliance. Herein, the development of SuperNeut, a protein-based breathable high-efficiency face mask, is reported. The mask contains KP-LCB1, a fusion protein that can capture SARS-CoV-2 spike proteins on one end and attach to keratin fibres on the other. The meltblown fabric is replaced by a thin electrospun keratin layer that allows uniform adhesion of KP-LCB1, which serves as an effective barrier to filter incoming viruses, while substantially improving breathability. The studies demonstrate that the fusion protein is stable and can efficiently neutralise multiple SARS-CoV-2 wildtype (WT), Alpha (B.1.1.7), Delta (B.1.617.2), and Omicron (B.1.1.529). The breathability of SuperNeut mask compared to commercial surgical masks is also quantified. Importantly, it is shown that SuperNeut Mask is able to effectively prevent SARS-CoV-2 Delta transmission in Syrian hamster model. Overall, the highly breathable SuperNeut mask can efficiently prevent SARS-CoV-2 transmission. This design serves as a proof-of-concept that face mask designs can be improved with biological components. The neutralising proteins in this mask can be altered to combat future respiratory disease outbreaks.

The growth of hexagonal boron nitride (h-BN) and van der Waals (vdW) epitaxy of blue multi-quantum well (MQW) GaN-based LED heterostructures on 6-inch sapphire substrates using metal-organic chemical vapour deposition (MOCVD) is demonstrated. Challenges associated with the growth of large surface h-BN and the subsequent vdW epitaxy of GaN-based LED heterostructures are discussed. To overcome these challenges, the spatial uniformity is controlled of the growth temperature, optimizes the slope of temperature variations during the growth and cooling process, and manages the surface temperature during switching of gas flows. With these adaptations, high quality GaN-based LED heterostructures are grown on h-BN without any spontaneous delamination. The GaN-based LED devices are then fabricated on a 6-inch sapphire wafer, which are lifted off as a membrane and transferred to a flexible copper support. These GaN-based LED devices emitt bright blue illumination with an electroluminescence peak at 437 nm. This scaling up of growth, lift-off, and transfer can lead to the commercialization of GaN-based LEDs on h-BN template on 6-inch sapphire substrates, with a process compatible with current modern equipment for the fabrication of LEDs and electronic devices.

The industrial applications of luminescent coatings for temperature sensing and high-security QR codes have multiple inherent problems in their application (speed, cost, industrial feasibility) or properties (poor adhesion, chemical, thermal stability, or thermal contact). Luminescent coatings created by the electrochemical Plasma Electrolytic Oxidation (PEO) process have superior properties and can be grown directly within minutes, but are limited to the number of possible luminescent dopants. Having the unlimited possibility for doping on the PEO coatings would provide for superior coatings in all industrially appealing features. Herein, it is shown that adding any luminescent powder results in its partial dissociation and incorporation of its constituents, while it also gets incorporated as a whole. In this manner, alumina coatings are grown with various combinations and concentrations of divalent samarium and europium, and yttrium oxide with trivalent europium ions. These polycrystalline coatings whose microhardness is next to that of the diamond produce intense luminescence in the blue and red regions. Al2O3:Eu2+/Sm2+/3+ + Y2O3:Eu3+ coatings show an excellent temperature sensing performance from the cryogenic up to the high temperatures. Ultimately, the proof-of-concept of the luminescent QR code by the electrochemical process is realized creating a highly secure code with unprecedented environmental stability.

Metal materials play an important role in electromagnetic interference (EMI) shielding due to their ultra-high electrical conductivity, but they are rigid and inflexible, as well as of high density, which limits their application in some areas. In this study, a novel and simple method to fabricate the composites of metal foil and polymer is reported. A copper foil (Cuf) with micropores on the surface is used as a shielding matrix, then interpenetrating and interlocking nanostructure as well as reactive groups are introduced on its surface, and then silicone rubber (SiR) is coated on both surfaces to form a sandwich structure, and the obtained Cuf/SiR composites possesses high EMI shielding efficiency (SE), strong interface adhesion, and low density. The average EMI shielding efficiency of the obtained Cuf/SiR composites in the range of 1.13–18 GHz is 111.5 dB, with a high interface adhesion strength of 5.2 N cm−1 and low density of 1.3 g cm−3, and it also possesses bending and splicing properties, which exhibits broad potential application in the field of EMI shielding tents and shielding rooms. This preparation method of the composites is simple and efficient, and provides a guideline for the design and fabrication of metal foil/polymer composites in molding method.

Bioelectronic Ion Pumps